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Compound of Interest

Compound Name: Scandium(lll) nitrate hydrate

Cat. No.: B564756

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of Scandium(lll) nitrate hydrate is paramount for ensuring safe handling and
experimental execution. This guide provides a comprehensive overview of its hazards,
protective measures, and emergency procedures, compiled from various safety data sheets.

Chemical Identification and Physical Properties

Scandium(lll) nitrate hydrate is a white, crystalline solid that is soluble in water.[1][2] It is an
oxidizing agent, and its contact with combustible materials may cause a fire.[3][4] The material
is also hygroscopic, meaning it readily absorbs moisture from the air.[5][6]
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Property

Data

Chemical Formula

Sc(NO3)3-xH20

Molecular Weight 230.97 g/mol (anhydrous basis)[2][5][7]
Appearance White solid/crystals[2][5][8]
Solubility Soluble in water[2][5][9]

Vapor Pressure

Negligible[1]

Specific Gravity Not available[1]
Melting Point Not available[5]
Boiling Point Not available[5]
Flash Point Not applicable

Auto-ignition Temperature

Not available[5]

Hazard Identification and Classification

Scandium(lll) nitrate hydrate is classified as a hazardous substance.[1] Its primary hazard is

its oxidizing nature, which can intensify fires.[2][3] It is also known to cause skin and eye

irritation, and may cause respiratory irritation.[2][5][6]

Hazard Classification

Category

Oxidizing Solids

Category 2[3][6]

Skin Corrosion/Irritation Category 2[6]
Serious Eye Damage/Eye lIrritation Category 2[6]
Specific target organ toxicity - single exposure

P J J Y g P Category 3[6]

(Respiratory tract irritation)

GHS Pictograms:

GHSO03: Flame over circle (Oxidizer) GHSO07: Exclamation mark (Irritant)
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Signal Word: Danger|[3]

Hazard Statements:

H272: May intensify fire; oxidizer.[2]

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

Toxicological Information

Detailed toxicological data for Scandium(lll) nitrate hydrate is not extensively available.[5]
However, information on related compounds and general nitrate toxicity provides some insight.
The toxicity of nitrates is associated with their vasodilating properties and their ability to form
methemoglobin, which can impede oxygen uptake.[1] Ingestion may be harmful, especially if
there is pre-existing organ damage.[1]

For scandium chloride, the intraperitoneal LD50 is 755 mg/kg and the oral LD50 is 4000 mg/kg
in rodents.[1] Chronic toxicity studies on scandium chloride showed no significant changes in
body weight or blood parameters in animals.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological or physical hazard testing of Scandium(lll)
nitrate hydrate are not provided in the reviewed safety data sheets. The information presented
is based on standardized hazard communication protocols.

Signaling Pathways and Workflows
First Aid Measures

In the event of exposure to Scandium(lll) nitrate hydrate, the following first aid measures
should be taken.
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Type of Exposure Immediate Action

Inhalation Move to fresh air Medical Attention
Seek medical attention if irritation persists
Skin Contact Wash with plenty of soap and water If irritation occurs
Get medical advice/attention
If irritation persists
Eye Contact Rinse cautiously with water for several minutes
Ingestion Rinse mouth, do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Fire Fighting Measures

Due to its oxidizing properties, specific procedures should be followed when fighting a fire
involving Scandium(lll) nitrate hydrate.
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Caption: Recommended fire fighting measures and associated hazards.

Handling and Storage

Proper handling and storage procedures are crucial to minimize risks associated with
Scandium(lll) nitrate hydrate.

Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[5][6]

o Ensure adequate ventilation to avoid dust formation and inhalation.[1][5]
e Wash hands thoroughly after handling.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[5]
o Keep away from clothing and other combustible materials.[3][6]

Storage:

» Store in a cool, dry, and well-ventilated area.[5][6]
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o Keep containers tightly closed.[3][6]

» Store away from flammable substances, reducing agents, strong acids, organic materials,
and metal powders.[5]

e The material is hygroscopic, so protection from moisture is necessary.[5][6]
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
Engineering Controls:

¢ Use local exhaust ventilation.[1]

o Ensure eyewash stations and safety showers are close to the workstation.[3]

Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[5]

o Skin Protection: Wear nitrile or rubber gloves and a complete suit protecting against
chemicals.[5] Do not wear cotton or cotton-backed gloves.[1]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use an
approved respirator.[3] A full-face particle respirator type N100 (US) or type P3 (EN 143) is
recommended where risk assessment shows it is appropriate.[10]

Exposure Limits:

e The Occupational Safety and Health Administration (OSHA) has not established specific
exposure limits for Scandium(lll) nitrate hydrate.

e The Oregon Permissible Exposure Limits (PELS) for particulates not otherwise regulated
(PNOR) are:

o Total Dust: 10 mg/m3[1]
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o Respirable Fraction: 5 mg/m3[1]
Accidental Release Measures
In case of a spill, the following steps should be taken:
Minor Spills:

e Clean up all spills immediately.[1]

¢ Avoid raising dust.[5]

e Sweep up and place in a suitable, closed container for disposal.[3][5]
e Eliminate all ignition sources.[1]

Major Spills:

¢ Clear the area of personnel and move upwind.[1]

o Alert emergency responders.[1]

o Wear appropriate personal protective equipment.[5]

» Prevent the spillage from entering drains or the environment.[5]

Stability and Reactivity

e Reactivity: It is a strong oxidizer and can react violently with reducing agents.[1]

e Chemical Stability: The material is stable under normal handling conditions but is
hygroscopic.[1][5][6]

» Conditions to Avoid: Exposure to moisture, heat, and incompatible materials.[5][6]

¢ Incompatible Materials: Strong reducing agents, strong acids, combustible materials, organic
materials, and metal powders.[5][6]
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e Hazardous Decomposition Products: Heating may cause decomposition, leading to the
release of toxic fumes of nitrogen oxides (NOx) and metal oxides.[1][5]

This guide provides a foundational understanding of the safety considerations for
Scandium(lll) nitrate hydrate. It is imperative for all personnel to read and understand the
specific Safety Data Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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